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Compound of Interest

Compound Name: Acid yellow 127

Cat. No.: B1592793 Get Quote

In the realm of histological staining, the choice of a suitable counterstain is paramount for

achieving optimal contrast and cellular detail. This guide provides a comprehensive comparison

of two yellow acid dyes, Acid Yellow 127 and Tartrazine, for their utility as counterstains in

research and diagnostic applications. While both are anionic dyes, their documented

applications and available performance data differ significantly, influencing their suitability for

specific histological protocols.

Physicochemical Properties and Identification
A summary of the key physicochemical properties of Acid Yellow 127 and Tartrazine is

presented below, offering a foundational comparison of the two dyes.

Property Acid Yellow 127 Tartrazine

C.I. Name Acid Yellow 127 Acid Yellow 23

C.I. Number 18888[1][2][3] 19140[4]

Molecular Formula C₂₆H₂₀Cl₂N₉NaO₄S[1][2][3] C₁₆H₉N₄Na₃O₉S₂

Molecular Weight 803.63 g/mol [1][2][3] 534.3 g/mol

Color Greenish-light yellow[1][2] Lemon yellow[5]

Solubility in Water Soluble[1][2] Soluble[4][5]
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Performance as a Histological Counterstain
A critical evaluation of a counterstain's performance relies on experimental data regarding its

staining intensity, specificity, and compatibility with primary stains.

Tartrazine (Acid Yellow 23) is a well-established counterstain in histology with documented

protocols and applications.[4] It is recognized for providing a light yellow background that

contrasts effectively with nuclear and other primary stains.[4]

Acid Yellow 127, in contrast, is primarily utilized in the textile and leather dyeing industries.[1]

[2][3] Extensive literature searches did not yield specific established protocols or performance

data for its use as a histological counterstain. While it is an acid dye and therefore possesses

the theoretical potential for counterstaining, its efficacy and suitability for biological applications

have not been scientifically validated or documented.

Due to the lack of direct comparative experimental data, a quantitative performance

comparison is not feasible. The information available strongly indicates that Tartrazine is the

dye of choice for histological applications, while Acid Yellow 127 remains an unvalidated

alternative in this context.

Experimental Protocols
Detailed methodologies for the use of Tartrazine in established histological staining procedures

are provided below, alongside a general protocol for acid dye counterstaining that could serve

as a starting point for the experimental evaluation of other acid dyes like Acid Yellow 127.

Established Protocols for Tartrazine
1. Lendrum's Phloxine-Tartrazine Method for Viral Inclusion Bodies

This method utilizes Tartrazine to differentiate tissues and highlight viral inclusion bodies

stained with Phloxine.

Procedure:

Deparaffinize sections and bring to water.

Stain nuclei with a suitable hematoxylin solution.
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Wash in running tap water.

Stain in Phloxine solution for 20-30 minutes.

Rinse briefly in tap water.

Differentiate with a saturated solution of Tartrazine in cellosolve until the inclusion bodies

are bright red and the background is yellow. This step requires microscopic control.

Rinse thoroughly with absolute ethanol.

Clear in xylene and mount.

2. Brown-Hopps Modified Gram Stain with Tartrazine Counterstain

In this modification of the Gram stain for tissue sections, Tartrazine provides a yellow

background to contrast with Gram-positive (blue) and Gram-negative (red) bacteria.[6]

Procedure:

Deparaffinize and hydrate sections to distilled water.

Stain with Crystal Violet solution for 2 minutes.

Rinse in distilled water.

Mordant with Gram's Iodine for 5 minutes.

Rinse in distilled water and decolorize with acetone or an acetone-xylene mixture.

Counterstain with Basic Fuchsin for 5 minutes.

Rinse in running tap water.

Differentiate in Gallego Solution for 5 minutes.

Rinse in running tap water.

Counterstain with 1.5% aqueous Tartrazine solution for 1 minute.[6][7]
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Rinse in running tap water.

Dehydrate, clear, and mount.

General Protocol for Acid Dye Counterstaining
This protocol is a general guideline and would require optimization for any specific acid dye,

including the experimental use of Acid Yellow 127.

Procedure:

Deparaffinize and rehydrate tissue sections to water.

Perform primary staining (e.g., with hematoxylin to stain nuclei).

Wash in running tap water.

Differentiate the primary stain if necessary (e.g., with acid alcohol for hematoxylin).

Wash in running tap water.

Immerse slides in the acid dye counterstain solution (e.g., 0.5-1% aqueous solution) for 1-

5 minutes. The optimal concentration and time will vary depending on the dye.

Briefly rinse in distilled water to remove excess stain.

Dehydrate through graded alcohols.

Clear in xylene.

Mount with a permanent mounting medium.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of a general histological staining procedure

and a decision-making process for selecting a yellow counterstain.
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A generalized workflow for histological staining of paraffin-embedded tissue sections.
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A decision workflow for selecting a yellow histological counterstain.

Conclusion
Based on the available scientific literature and established histological practices, Tartrazine

(Acid Yellow 23) is the recommended and validated choice for a yellow counterstain. It has a

proven track record in various staining methods, with well-documented protocols ensuring

reproducibility.
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Acid Yellow 127, while sharing the general characteristic of being an acid dye, lacks the

necessary validation and documentation for reliable use in histological applications. Its primary

use in industrial applications suggests that its staining properties on biological tissues are not

well characterized. Researchers and professionals in drug development seeking a reliable

yellow counterstain should opt for Tartrazine to ensure consistent and interpretable results. Any

use of Acid Yellow 127 for histological purposes would require extensive in-house validation

and optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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